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Compound of Interest

Compound Name: 1,3-Dihydroxyacetone dimer

Cat. No.: B8071521 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1,3-Dihydroxyacetone dimer.
Adherence to these procedures is vital for ensuring a safe laboratory environment.

1. Hazard Identification and Immediate Precautions

1,3-Dihydroxyacetone dimer is classified as a hazardous substance that can cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3] It is a hygroscopic,

combustible solid, and as a fine powder, it may form explosive dust-air mixtures.[1][2][4]

First Aid Measures:

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, holding

the eyelids open. Seek medical attention.[4][5]

In case of skin contact: Wash off immediately with soap and plenty of water for at least 15

minutes. If skin irritation persists, consult a physician.[2][4][5]

If inhaled: Move the person to fresh air. If breathing is difficult, give artificial respiration and

seek medical attention.[2][3][4]

If swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person and seek medical attention.[3][4]

2. Personal Protective Equipment (PPE)
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The appropriate PPE must be worn at all times when handling 1,3-Dihydroxyacetone dimer to
minimize exposure.

Protection Type Equipment Specification Standard/Regulation

Eye/Face Protection
Safety glasses with side-

shields or Goggles.

NIOSH (US) or EN 166 (EU).

[3][4][5]

Hand Protection

Protective gloves (e.g., Rubber

or plastic). Gloves must be

inspected prior to use.

EN 374 (EU), US F739, or

AS/NZS 2161.1.[1][4][6]

Respiratory Protection

For nuisance exposures, use a

type N95 (US) or P1/P2 (EU)

dust mask. Use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator if exposure limits are

exceeded or irritation is

experienced.

NIOSH (US) or CEN (EU).[3]

[4]

Body Protection

Impervious clothing or a lab

coat. Long-sleeved clothing is

recommended.

Select based on the

concentration and amount of

the substance at the specific

workplace.[4][5]

3. Handling and Storage

Proper handling and storage are critical to maintain the integrity of the chemical and ensure

safety.
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Parameter Requirement

Handling

Use in a well-ventilated area with local exhaust

ventilation.[1][4] Avoid dust formation and

accumulation.[4][6] Avoid contact with skin,

eyes, and clothing.[4][6] Wash hands thoroughly

after handling.[4] Ground all equipment to

prevent static electricity.[1]

Storage

Store in a cool, dry, well-ventilated place.[1][4]

Keep containers tightly closed.[1][4]

Recommended storage temperature is between

2°C and 8°C, with some sources recommending

-20°C.[4][6] The substance is hygroscopic;

protect from moisture.[2][3][4] Store away from

incompatible materials such as strong oxidizing

agents.[1][3]

4. Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the safe handling of 1,3-Dihydroxyacetone dimer from receipt to use.

Preparation:

Ensure a safety shower and eyewash station are readily accessible and functional.[5]

Designate a specific, well-ventilated area for handling, preferably a fume hood or a

workstation with local exhaust ventilation.[4]

Assemble all necessary PPE as specified in the table above.

Handling the Compound:

Before opening the container, allow it to reach room temperature to prevent condensation,

as the compound is hygroscopic.[4]

Don the appropriate PPE (gloves, safety glasses, lab coat, and respirator if needed).
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Open the container carefully in the designated ventilated area.

To prevent dust generation, avoid shaking or disturbing the powder.[1] Use tools like a

spatula to carefully transfer the required amount.

If weighing, do so in an enclosure or a ventilated balance safety enclosure.

Keep the container tightly sealed when not in use.[1][4]

Post-Handling:

Clean the work area using dry methods like a vacuum with an explosion-proof motor or

gentle sweeping to avoid creating dust clouds.[1]

Properly remove and dispose of contaminated gloves in accordance with laboratory

practices.[4]

Wash hands and any exposed skin thoroughly with soap and water.[3][4]

Launder contaminated clothing separately before reuse.[1]

5. Disposal Plan

Waste generated from handling 1,3-Dihydroxyacetone dimer is considered hazardous and

must be disposed of correctly.[2]

Waste Collection:

Collect all waste material (surplus chemical, contaminated consumables like gloves and

wipes) in a suitable, clearly labeled, and sealed container.[1][4]

Do not mix with other waste streams unless instructed by your institution's environmental

health and safety (EHS) office.

Spill Management:

In case of a spill, immediately evacuate the area.[4]

Wear full PPE, including respiratory protection, before re-entering the area.[1]
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Clean up spills immediately using dry methods.[1] Sweep or shovel the material into a

suitable container for disposal, avoiding dust generation.[4][5]

Prevent the spilled product from entering drains or waterways.[1][4]

Final Disposal:

All waste, including contaminated containers, must be disposed of as hazardous waste

through a licensed disposal company.[2][4]

One approved disposal method involves dissolving or mixing the material with a

combustible solvent and incinerating it in a chemical incinerator equipped with a scrubber.

[4]

Always follow local, state, and federal regulations for hazardous waste disposal.

6. Safe Handling Workflow

The following diagram illustrates the logical workflow for safely handling 1,3-
Dihydroxyacetone dimer.
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1. Preparation

2. Handling Procedure

3. Post-Handling & Cleanup
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Caption: Workflow for handling 1,3-Dihydroxyacetone dimer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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